Cas no 846021-40-7 (Propanoic acid, 3-(acetyloxy)-3-hydroxy-, methyl ester)

• Product Name: Propanoic acid, 3-(acetyloxy)-3-hydroxy-, methyl ester
• CAS No: 846021-40-7
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• CID: 666700
• PubChem ID: 568526
• Update Time: 2025-04-19

Propanoic acid, 3-(acetyloxy)-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(acetyloxy)-3-hydroxy-, methyl ester
• methyl 3-acetyloxy-3-hydroxypropanoate
• 846021-40-7
• LFAVKKKLQAGYNZ-UHFFFAOYSA-N
• DTXSID40340917
• Methyl 3-(acetyloxy)-3-hydroxypropanoate #
• 3-Acetoxy-3-hydroxypropionic acid, methyl ester

• Inchi： 1S/C6H10O5/c1-4(7)11-6(9)3-5(8)10-2/h6,9H,3H2,1-2H3
• InChI Key： LFAVKKKLQAGYNZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 162.05282342g/mol
• Monoisotopic Mass: 162.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.8Ų